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Compound of Interest

Compound Name: 2-Ethenylphenol

Cat. No.: B127231 Get Quote

An In-depth Technical Guide to 2-Hydroxystyrene

Introduction
2-Hydroxystyrene, also known as 2-vinylphenol or o-vinylphenol, is an organic compound with

the chemical formula C₈H₈O.[1] It possesses both a hydroxyl group and a vinyl group attached

to a benzene ring, making it a valuable intermediate in chemical synthesis and a monomer for

the polymer industry.[1] This compound is also recognized as an oxidative metabolite of

styrene.[2][3] This guide provides a comprehensive overview of its physical and chemical

properties, experimental protocols, and safety information, tailored for researchers, scientists,

and drug development professionals.

Physical and Chemical Properties
2-Hydroxystyrene is a colorless to pale yellow liquid or a yellow solid, depending on the

temperature.[1][4] It is characterized by the properties of both a phenol and a styrene, being

soluble in organic solvents like alcohols and ethers.[1]

Tabulated Physical Properties
The following table summarizes the key physical properties of 2-hydroxystyrene.
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Property Value Source(s)

Molecular Formula C₈H₈O [1][2][4][5]

Molar Mass 120.15 g/mol [1][4][5]

Appearance
Colorless to pale yellow

liquid/solid
[1][4]

Melting Point 29.5 °C [1][2][6]

Boiling Point 184.15 °C (rough estimate) [1][2]

Density 1.0609 g/cm³ [1][2]

Refractive Index 1.5851 [1][2]

pKa 9.85 ± 0.35 (Predicted) [6]

LogP 2.03520 [2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-hydroxystyrene.

Spectroscopy Type Data Source(s)

¹H-NMR (500 MHz, CDCl₃)

δ 7.31-7.29 (d, J=9.5, 1H), δ

6.80-6.78 (d, J=8.5, Ar-H, 2H),

δ 6.68-6.62 (q, J=9.5, 1H), δ

5.62-5.58 (d, J=17.5, 1H), δ

5.13-5.11 (d, J=11, 1H), δ 4.75

(s, 1H)

[4]

Vibrational Analysis

Computational and

spectroscopic research

indicates that at least three

different conformers coexist at

room temperature.[7]

[7]

Experimental Protocols
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Synthesis of 2-Hydroxystyrene from 2-Acetoxystyrene
A common method for preparing 2-hydroxystyrene is through the hydrolysis of 2-

acetoxystyrene.[4]

Materials:

2-Acetoxystyrene (0.065 mol)

Sodium hydroxide (0.275 mol)

Anhydrous ethanol (60 mL)

Distilled water (50 mL)

Ethyl acetate (30 mL x 3)

Anhydrous magnesium sulfate

Procedure:

Dissolve 0.275 mol of sodium hydroxide in 60 mL of anhydrous ethanol in a 500 mL round-

bottom flask.[4]

Add 0.065 mol of 2-acetoxystyrene to the solution.[4]

Stir the resulting solution at room temperature (20°C) under a nitrogen atmosphere for 4

hours.[4]

Add 50 mL of distilled water and 30 mL of ethyl acetate to the mixture for extraction.[4]

Separate the organic layer. Repeat the extraction process two more times with 30 mL of

ethyl acetate each time.[4]

Combine the organic layers and dry with anhydrous magnesium sulfate.[4]

Filter the mixture to remove the drying agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/synthesis/2-hydroxystyrene.htm
https://www.chemicalbook.com/synthesis/2-hydroxystyrene.htm
https://www.chemicalbook.com/synthesis/2-hydroxystyrene.htm
https://www.chemicalbook.com/synthesis/2-hydroxystyrene.htm
https://www.chemicalbook.com/synthesis/2-hydroxystyrene.htm
https://www.chemicalbook.com/synthesis/2-hydroxystyrene.htm
https://www.chemicalbook.com/synthesis/2-hydroxystyrene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the solvent under reduced pressure to yield 2-hydroxystyrene as a yellow solid

(Expected Yield: ~96%).[4]

Synthesis Workflow for 2-Hydroxystyrene
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-hydroxystyrene via hydrolysis.

Chemical Reactivity and Stability
Reactivity: 2-Hydroxystyrene's reactivity is dictated by its two functional groups: the phenolic

hydroxyl group and the vinyl group.

Phenolic Group: The hydroxyl group imparts acidic properties (pKa ≈ 9.85) and can undergo

typical phenol reactions such as etherification, esterification, and electrophilic aromatic

substitution.[6]

Vinyl Group: The vinyl group is susceptible to polymerization, making 2-hydroxystyrene a

monomer for producing poly(2-hydroxystyrene).[1] It can also undergo addition reactions

characteristic of alkenes.

Stability and Storage:

The compound is stable under recommended storage conditions.[8]

It should be stored at -20°C under an inert nitrogen atmosphere to prevent polymerization

and oxidation.[6]
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Avoid contact with strong oxidizing agents and sources of ignition.[1][8] Commercially

available preparations may be stabilized with inhibitors like TBC (tert-butylcatechol).

Chemical Reactivity of 2-Hydroxystyrene
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Caption: Key functional groups and reactivity pathways for 2-hydroxystyrene.

Biological Activity and Safety
Biological Relevance
While research on 2-hydroxystyrene itself is limited, its isomer, 4-hydroxystyrene (p-

vinylphenol), and related polymers have been studied for biological activities.

Metabolite: 2-Hydroxystyrene is known as an oxidative metabolite of styrene.[2][3]
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Antimicrobial and Antioxidant Activity: Modified polymers based on poly(p-hydroxystyrene)

have been synthesized and screened for in-vitro antimicrobial activities against bacteria

(Gram-positive and Gram-negative) and fungi.[9][10] These modified polymers, such as

those forming Schiff bases, have shown potential antioxidant and antimicrobial properties.[9]

[10]

Safety and Handling
2-Hydroxystyrene is considered an irritant and requires careful handling.[1]

Hazard Information:

Irritation: May cause eye, skin, and respiratory tract irritation.[1][8]

Ingestion/Inhalation: May be harmful if swallowed or inhaled.[8]

Precautionary Measures:

Use in a well-ventilated area.[8]

Wear appropriate personal protective equipment (PPE), including gloves and eye/face

protection.[1]

Wash skin thoroughly after handling.

In case of contact with skin, wash with plenty of water. If inhaled, move the person to fresh

air.[8]

Store away from strong oxidizing agents and heat sources.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

